![molecular formula C16H10ClF6NO2 B5090664 N-[3,5-bis(trifluoromethyl)phenyl]-3-chloro-4-methoxybenzamide](/img/structure/B5090664.png)
N-[3,5-bis(trifluoromethyl)phenyl]-3-chloro-4-methoxybenzamide
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Overview
Description
N-[3,5-bis(trifluoromethyl)phenyl]-3-chloro-4-methoxybenzamide, also known as BTF, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. BTF is a member of the benzamide family of compounds, which are known to exhibit a range of biological activities. In
Mechanism of Action
The mechanism of action of N-[3,5-bis(trifluoromethyl)phenyl]-3-chloro-4-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of DNA replication. This compound is thought to bind to the DNA molecule, preventing the replication machinery from accessing and replicating the DNA. This disruption leads to the inhibition of cell growth and division, which is particularly effective in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory effects and to inhibit the growth of certain bacteria. This compound has also been shown to have a low toxicity profile, making it a potentially safe and effective compound for use in scientific research.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3,5-bis(trifluoromethyl)phenyl]-3-chloro-4-methoxybenzamide in scientific research is its specificity for inhibiting DNA replication. This specificity makes it a valuable tool for studying the mechanisms of DNA replication and the effects of DNA replication inhibition on cellular processes. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[3,5-bis(trifluoromethyl)phenyl]-3-chloro-4-methoxybenzamide. One area of interest is in the development of new cancer treatments that utilize this compound or similar compounds. Another area of research is in the study of the mechanisms of DNA replication inhibition, which could lead to a better understanding of the processes underlying cancer growth and division. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of N-[3,5-bis(trifluoromethyl)phenyl]-3-chloro-4-methoxybenzamide is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 3,5-bis(trifluoromethyl)aniline with 3-chloro-4-methoxybenzoyl chloride in the presence of a base. This reaction results in the formation of this compound as a white crystalline solid.
Scientific Research Applications
N-[3,5-bis(trifluoromethyl)phenyl]-3-chloro-4-methoxybenzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to inhibit the growth of various cancer cells, including breast cancer, ovarian cancer, and lung cancer. This inhibition is thought to be due to the compound's ability to interfere with the DNA replication process, which is essential for cancer cell growth and division.
properties
IUPAC Name |
N-[3,5-bis(trifluoromethyl)phenyl]-3-chloro-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClF6NO2/c1-26-13-3-2-8(4-12(13)17)14(25)24-11-6-9(15(18,19)20)5-10(7-11)16(21,22)23/h2-7H,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWZIGDXUWSXAGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClF6NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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